Cas no 2228895-86-9 (4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol)
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol Chemical and Physical Properties
Names and Identifiers
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- 4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol
- EN300-1946788
- 2228895-86-9
-
- Inchi: 1S/C10H12F2O3/c1-2-15-9-5-7(3-4-8(9)14)10(11,12)6-13/h3-5,13-14H,2,6H2,1H3
- InChI Key: RCMZBEQTGXPYMD-UHFFFAOYSA-N
- SMILES: FC(CO)(C1C=CC(=C(C=1)OCC)O)F
Computed Properties
- Exact Mass: 218.07545056g/mol
- Monoisotopic Mass: 218.07545056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 49.7Ų
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1946788-0.05g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1946788-0.1g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1946788-0.25g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1946788-0.5g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1946788-1.0g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1946788-2.5g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1946788-5.0g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-1946788-10.0g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 10g |
$5467.0 | 2023-06-02 | ||
| Enamine | EN300-1946788-1g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1946788-5g |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol |
2228895-86-9 | 5g |
$3687.0 | 2023-09-17 |
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol
Comprehensive Overview of 4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol (CAS No. 2228895-86-9)
4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol, with the CAS number 2228895-86-9, is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoro-hydroxyethyl moiety and an ethoxy phenol backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability.
The compound's hydroxyethyl and ethoxy functional groups contribute to its solubility in polar solvents, a critical factor for formulation development. Recent studies highlight its role as a precursor for anti-inflammatory agents and antioxidants, aligning with the growing focus on oxidative stress-related diseases. Innovations in green chemistry have also explored eco-friendly synthesis routes for this molecule, addressing sustainability concerns in chemical manufacturing.
In agrochemical applications, 4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol has shown promise as a building block for crop protection agents. Its structural motifs are compatible with designs targeting pest resistance management—a hot topic amid climate change-driven shifts in agricultural needs. Analytical methods like HPLC and NMR are routinely employed to characterize its purity, ensuring compliance with industry standards.
From a commercial perspective, the compound's patent landscape reflects its industrial relevance, with several filings covering derivatives for therapeutic use. Regulatory agencies emphasize rigorous safety profiling, though it remains non-listed under restricted categories. As synthetic methodologies advance, cost-effective production scales could further elevate its market presence.
Emerging trends in AI-driven drug design have spotlighted this molecule's scaffold for virtual screening campaigns. Its balanced lipophilicity (LogP ~2.1) and moderate molecular weight (~218 g/mol) align with Lipinski's Rule of Five, making it a candidate for lead optimization. Collaborative efforts between academia and biotech firms continue to unravel its full potential.
Environmental fate studies indicate moderate biodegradability, prompting research into advanced oxidation processes for wastewater treatment in manufacturing settings. Such data cater to the ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors.
In summary, 4-(1,1-difluoro-2-hydroxyethyl)-2-ethoxyphenol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from precision medicine to sustainable agriculture—underscore its value across disciplines, while ongoing research ensures its relevance in addressing global health and environmental challenges.
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